Cas no 2172517-53-0 (2-1-(3-hydroxypropyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile)
2-1-(3-hydroxypropyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-1-(3-hydroxypropyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile
- 2172517-53-0
- 2-[1-(3-hydroxypropyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]acetonitrile
- EN300-1598667
-
- Inchi: 1S/C10H16N4O/c1-8(2)10-9(4-5-11)12-13-14(10)6-3-7-15/h8,15H,3-4,6-7H2,1-2H3
- InChI Key: BHNXLMODGLMRJB-UHFFFAOYSA-N
- SMILES: OCCCN1C(=C(CC#N)N=N1)C(C)C
Computed Properties
- Exact Mass: 208.13241115g/mol
- Monoisotopic Mass: 208.13241115g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 74.7Ų
2-1-(3-hydroxypropyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1598667-0.05g |
2-[1-(3-hydroxypropyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]acetonitrile |
2172517-53-0 | 0.05g |
$1537.0 | 2023-06-04 | ||
| Enamine | EN300-1598667-0.1g |
2-[1-(3-hydroxypropyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]acetonitrile |
2172517-53-0 | 0.1g |
$1610.0 | 2023-06-04 | ||
| Enamine | EN300-1598667-0.25g |
2-[1-(3-hydroxypropyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]acetonitrile |
2172517-53-0 | 0.25g |
$1683.0 | 2023-06-04 | ||
| Enamine | EN300-1598667-0.5g |
2-[1-(3-hydroxypropyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]acetonitrile |
2172517-53-0 | 0.5g |
$1757.0 | 2023-06-04 | ||
| Enamine | EN300-1598667-1.0g |
2-[1-(3-hydroxypropyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]acetonitrile |
2172517-53-0 | 1g |
$1829.0 | 2023-06-04 | ||
| Enamine | EN300-1598667-2.5g |
2-[1-(3-hydroxypropyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]acetonitrile |
2172517-53-0 | 2.5g |
$3585.0 | 2023-06-04 | ||
| Enamine | EN300-1598667-5.0g |
2-[1-(3-hydroxypropyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]acetonitrile |
2172517-53-0 | 5g |
$5304.0 | 2023-06-04 | ||
| Enamine | EN300-1598667-10.0g |
2-[1-(3-hydroxypropyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]acetonitrile |
2172517-53-0 | 10g |
$7866.0 | 2023-06-04 | ||
| Enamine | EN300-1598667-50mg |
2-[1-(3-hydroxypropyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]acetonitrile |
2172517-53-0 | 50mg |
$1537.0 | 2023-09-23 | ||
| Enamine | EN300-1598667-100mg |
2-[1-(3-hydroxypropyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]acetonitrile |
2172517-53-0 | 100mg |
$1610.0 | 2023-09-23 |
2-1-(3-hydroxypropyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile Related Literature
-
1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
Additional information on 2-1-(3-hydroxypropyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile
Introduction to 2-1-(3-hydroxypropyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2172517-53-0)
2-1-(3-hydroxypropyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2172517-53-0, represents a fascinating blend of structural complexity and potential biological activity. Its molecular framework incorporates several key functional groups, including a triazole ring, a hydroxypropyl side chain, and an acetonitrile moiety, which collectively contribute to its distinctive chemical properties and reactivity.
The synthesis and characterization of this compound have been the subject of extensive studies, particularly in the context of developing novel therapeutic agents. The triazole ring is a well-documented pharmacophore in medicinal chemistry, known for its ability to modulate various biological pathways. Its incorporation into the molecular structure of 2-1-(3-hydroxypropyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile suggests potential applications in drug discovery, particularly in the inhibition of enzymes or receptors involved in inflammatory and infectious diseases.
The presence of the hydroxypropyl side chain further enhances the compound's versatility. Hydroxyl groups are known to participate in hydrogen bonding, a critical interaction in many biological processes. This feature may enable the compound to exhibit enhanced solubility and binding affinity to target proteins, making it a promising candidate for further development as an active pharmaceutical ingredient (API).
Additionally, the acetonitrile moiety introduces a polar character to the molecule, which can influence its pharmacokinetic properties. Acetonitrile derivatives are frequently explored in medicinal chemistry due to their role as bioisosteres and their ability to improve drug delivery systems. The combination of these structural elements in 2-1-(3-hydroxypropyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile underscores its potential as a versatile building block for drug design.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of this compound with greater accuracy. Studies have indicated that derivatives of triazole-containing compounds exhibit inhibitory effects on various enzymes associated with metabolic disorders and cancer pathways. The specific arrangement of functional groups in 2-1-(3-hydroxypropyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile may contribute to its ability to interact with these targets, offering a promising avenue for therapeutic intervention.
In vitro experiments have begun to explore the pharmacological profile of this compound. Initial studies suggest that it may exhibit anti-inflammatory properties by modulating cytokine production and inhibiting key signaling pathways involved in immune responses. The hydroxyl group's ability to engage in hydrogen bonding with biological targets may enhance its binding affinity, while the triazole ring provides stability against metabolic degradation.
The synthesis of 2-1-(3-hydroxypropyl)-5-(propan-2-y l)-1H - 1 , 2 , 3 - tri azol - 4 - y lacet onitr ile has been optimized using multi-step organic reactions, ensuring high yield and purity. Advanced techniques such as chromatography and spectroscopy have been employed to confirm its structural integrity. These synthetic methodologies align with modern pharmaceutical standards, ensuring that the compound is suitable for further preclinical and clinical investigations.
The potential applications of this compound extend beyond traditional therapeutic areas. Researchers are exploring its utility in agrochemicals and material science due to its structural motifs that can interact with biological systems. The triazole ring's stability under various environmental conditions makes it an attractive component for developing novel materials with enhanced durability and functionality.
As interest in green chemistry grows, efforts are being made to develop synthetic routes for 2 - 1 - ( 3 - hydro xy prop y l ) - 5 - ( pro pan - 2 - y l ) - 1 H - 1 , 2 , 3 - tri az ol - 4 - y lacet onitr ile that minimize waste and reduce environmental impact. Continuous flow chemistry and catalytic processes are being investigated as sustainable alternatives to conventional batch reactions. These innovations not only improve efficiency but also align with global efforts to promote sustainable practices in chemical manufacturing.
The future prospects for this compound are promising, with ongoing research aimed at expanding its applications into new therapeutic areas. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development pipeline for derivatives of this molecule. By leveraging cutting-edge technologies such as CRISPR gene editing and high-throughput screening, researchers can rapidly identify new uses for this compound and its analogs.
In conclusion, 2 - 1 - ( 3 - hydro xy prop y l ) - 5 - ( pro pan - 2 - y l ) - 1 H - 1 , 2 , 3 - tri az ol - 4 - y lacet onitr ile (CAS No. 2172517--53--0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset for drug discovery efforts. As research continues to uncover new applications for this compound,its importance in medicine and related fields is expected to grow significantly。
2172517-53-0 (2-1-(3-hydroxypropyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)